Cas no 2229383-43-9 (O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine)

• Product Name: O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine
• CAS No: 2229383-43-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 6529588
• PubChem ID: 165964393
• Update Time: 2025-08-05

O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine
• 2229383-43-9
• EN300-1825296
• O-[1-(3,4,5-trifluorophenyl)ethyl]hydroxylamine

• Inchi： 1S/C8H8F3NO/c1-4(13-12)5-2-6(9)8(11)7(10)3-5/h2-4H,12H2,1H3
• InChI Key： RYFMZLMNNANMIO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C)ON)F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2229383-43-9 and Product Name: O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine

The compound with CAS No. 2229383-43-9 and the product name O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a trifluorophenyl group in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable candidate for further exploration in medicinal chemistry.

Structurally, O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine is characterized by a hydroxylamine functional group attached to an ethyl chain, which is further substituted with a trifluorophenyl ring. This arrangement not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets. The trifluorophenyl moiety, known for its electron-withdrawing properties, can significantly modulate the reactivity and binding affinity of the molecule, making it particularly useful in the design of enzyme inhibitors and other bioactive agents.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluorophenyl group in O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine aligns with this trend, offering potential advantages over traditional aromatic compounds. Studies have shown that fluorine atoms can increase the lipophilicity of molecules, thereby facilitating their penetration across biological membranes. This property is particularly relevant in the context of drug delivery systems and targeted therapies.

The pharmaceutical industry has been actively exploring novel compounds with trifluorophenyl substituents for their potential applications in treating various diseases. For instance, researchers have investigated derivatives of this compound for their anti-inflammatory and anticancer properties. The hydroxylamine group is known to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. This feature makes O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine a promising candidate for developing small-molecule drugs that can modulate these interactions.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of molecules like O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine. Techniques such as molecular docking and quantum mechanical calculations have been employed to understand how this compound interacts with its intended targets at the molecular level. These studies have provided valuable insights into the structural requirements for effective binding and have guided the optimization of lead compounds into more potent therapeutic agents.

The synthesis of O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings often presents synthetic challenges due to their reactivity and sensitivity to various conditions. However, modern synthetic methodologies have made significant progress in addressing these challenges, allowing for more efficient and scalable production processes.

In conclusion, O-1-(3,4,5-trifluorophenyl)ethylhydroxylamine represents a fascinating compound with potential applications in pharmaceutical research and drug development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As our understanding of fluorinated aromatic compounds continues to grow, so too will the opportunities for developing novel therapeutic agents based on this class of molecules.